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hemihydrate

Cat. No.: B1264672 Get Quote

In-Depth Technical Guide: Potassium
Guaiacolsulfonate Hemihydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

potassium guaiacolsulfonate hemihydrate, a widely used expectorant in pharmaceutical

formulations. This document details its molecular characteristics, synthesis, and analytical

methodologies, presenting data in a structured format for ease of reference and comparison.

Core Molecular and Physical Properties
Potassium guaiacolsulfonate hemihydrate is an aromatic sulfonic acid salt that functions as

a mucolytic agent.[1][2] It is known to thin mucus in the lungs, which helps to reduce chest

congestion by making coughs more productive.[1][3][4] The compound is typically a white to

slightly yellow crystalline powder.[5]

There are discrepancies in the reported molecular formula and weight in commercially available

sources and scientific databases. This may be due to the substance existing as a mixture of

isomers or in a dimeric form. The most commonly cited formulas and corresponding molecular

weights are summarized below.
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Table 1: Molecular and Physicochemical Data of
Potassium Guaiacolsulfonate Hemihydrate

Property Value (Monomer) Value (Dimer) References

Chemical Formula C₇H₇KO₅S·½H₂O C₁₄H₁₆K₂O₁₁S₂ [5][6],[2][7][8][9]

Molecular Weight 242.29 g/mol 502.6 g/mol [5][6],[2][7][8][9]

CAS Number 16241-25-1 78247-49-1 [6],[2][7][8]

Appearance
White to off-white

crystalline powder

White to off-white

crystalline powder
[5]

Solubility

Soluble in water;

soluble in ethanol and

glycerol

DMSO: 50 mg/mL

(99.48 mM)
[5],[2]

Synthesis and Manufacturing
The synthesis of potassium guaiacolsulfonate typically involves the sulfonation of guaiacol (o-

methoxyphenol).[10] A common laboratory-scale and industrial preparation method involves the

reaction of guaiacol with a sulfonating agent, such as sulfonyl chloride, followed by a reaction

with potassium carbonate to form the potassium salt.[5] The temperature of the sulfonation

reaction is a critical parameter to control, as it influences the position of the sulfonic acid group

on the aromatic ring.[10]

Logical Workflow for Synthesis
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General Synthesis Workflow

Starting Materials

Reaction Steps

Final Product

Guaiacol (o-methoxyphenol)

Sulfonation Reaction

Sulfonating Agent (e.g., Sulfonyl Chloride)

Neutralization with Potassium Carbonate

Potassium Guaiacolsulfonate
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Mechanism of Expectorant Action

Drug Administration

Physiological Response

Clinical Outcome

Potassium Guaiacolsulfonate

Stimulation of Bronchial Mucosa Glands

Increased Volume of Bronchial Secretions Decreased Viscosity of Mucus

Facilitated Mucus Expulsion

Relief of Chest Congestion
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Quality Control Testing Workflow

Sample Preparation

Analytical Tests

Data Analysis and Verification

Potassium Guaiacolsulfonate Sample

Prepare Solutions (e.g., 1 in 10, 50 µg/mL)

Infrared Absorption Ultraviolet Absorption Qualitative Test for Potassium HPLC Assay

Compare Spectra/Results with Reference Standard

Verify Conformance to Specifications

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1264672?utm_src=pdf-body-img
https://www.benchchem.com/product/b1264672?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. go.drugbank.com [go.drugbank.com]

2. Potassium guaiacolsulfonate hemihydrate | Antibiotic | TargetMol [targetmol.com]

3. drugs.com [drugs.com]

4. medchemexpress.com [medchemexpress.com]

5. chembk.com [chembk.com]

6. scbt.com [scbt.com]

7. selleckchem.com [selleckchem.com]

8. echemi.com [echemi.com]

9. Potassium Guaiacolsulfonate | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

10. CN110229084B - Preparation method of guaiacol potassium sulfonate - Google Patents
[patents.google.com]

To cite this document: BenchChem. ["Potassium guaiacolsulfonate hemihydrate" molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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